Cas no 1805418-85-2 (2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid)
2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid
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- Inchi: 1S/C10H5BrF3NO2S/c11-7-1-5(4-15)2-8(18-10(12,13)14)6(7)3-9(16)17/h1-2H,3H2,(H,16,17)
- InChI Key: GYJYQNRQYCYPKX-UHFFFAOYSA-N
- SMILES: BrC1=CC(C#N)=CC(=C1CC(=O)O)SC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 368
- XLogP3: 3.5
- Topological Polar Surface Area: 86.4
2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013021137-250mg |
2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid |
1805418-85-2 | 97% | 250mg |
499.20 USD | 2021-06-24 | |
| Alichem | A013021137-500mg |
2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid |
1805418-85-2 | 97% | 500mg |
831.30 USD | 2021-06-24 | |
| Alichem | A013021137-1g |
2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid |
1805418-85-2 | 97% | 1g |
1,564.50 USD | 2021-06-24 |
2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid
2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic Acid: A Comprehensive Overview
2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid (CAS No. 1805418-85-2) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a bromo substituent, a cyano group, and a trifluoromethylthio moiety, which contribute to its reactivity and utility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential as a building block for bioactive molecules.
The molecular structure of 2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid makes it particularly valuable in the development of novel drug candidates. The presence of the trifluoromethylthio group is noteworthy, as this moiety is known to enhance the metabolic stability and lipophilicity of pharmaceutical compounds. This has led to growing interest in the compound for applications in medicinal chemistry and drug discovery, especially in the design of enzyme inhibitors and receptor modulators.
In addition to its pharmaceutical applications, 2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid is also explored in agrochemical research. The cyano and bromo groups in its structure make it a potential intermediate for the synthesis of herbicides and pesticides. Recent trends in sustainable agriculture have driven demand for innovative chemical solutions, and this compound is being investigated for its role in developing next-generation crop protection agents.
The synthesis of 2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid typically involves multi-step organic reactions, including halogenation, cyanation, and thioether formation. Researchers often optimize these processes to improve yield and purity, as high-quality intermediates are critical for downstream applications. The compound's CAS No. 1805418-85-2 is frequently searched in chemical databases, reflecting its importance in academic and industrial settings.
One of the key advantages of 2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid is its versatility in cross-coupling reactions. The bromo substituent allows for palladium-catalyzed couplings, such as Suzuki or Heck reactions, which are widely used in pharmaceutical synthesis. Meanwhile, the cyano group can be further functionalized into carboxylic acids, amides, or other derivatives, expanding the compound's utility in organic synthesis.
Recent advancements in AI-driven drug discovery have also highlighted the relevance of compounds like 2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid. Machine learning models are increasingly used to predict the biological activity of such molecules, accelerating the identification of promising drug candidates. This intersection of chemistry and artificial intelligence is a hot topic in research circles, making this compound a subject of interest for scientists exploring computational chemistry approaches.
From a commercial perspective, the demand for 2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid is expected to grow, particularly in regions with strong pharmaceutical and agrochemical industries. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of research institutions and corporations. The compound's CAS No. 1805418-85-2 is often referenced in procurement databases, underscoring its role in the fine chemicals market.
In summary, 2-Bromo-4-cyano-6-(trifluoromethylthio)phenylacetic acid is a multifaceted compound with broad applications in drug development and agrochemical innovation. Its unique structural features, including the bromo, cyano, and trifluoromethylthio groups, make it a valuable tool for synthetic chemists. As research in medicinal chemistry and sustainable agriculture continues to evolve, this compound is poised to play an increasingly important role in scientific and industrial advancements.
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